Cas no 1396711-23-1 (N'-(4-ethylphenyl)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N'-(4-ethylphenyl)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 1396711-23-1
• MF: C₂₂H₂₆N₄O₃
• MW: 394.466845035553
• CID: 6454209
• PubChem ID: 71786298
• Update Time: 2025-05-19

N'-(4-ethylphenyl)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-ethylphenyl)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}ethanediamide
• 1396711-23-1
• N1-(4-ethylphenyl)-N2-((1-isonicotinoylpiperidin-4-yl)methyl)oxalamide
• AKOS024534579
• VU0534218-1
• F6178-0143
• N'-(4-ethylphenyl)-N-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]oxamide
• N'-(4-ethylphenyl)-N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}ethanediamide

• Inchi： 1S/C22H26N4O3/c1-2-16-3-5-19(6-4-16)25-21(28)20(27)24-15-17-9-13-26(14-10-17)22(29)18-7-11-23-12-8-18/h3-8,11-12,17H,2,9-10,13-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key： VZRNBHMGOWRTGS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)N1CCC(CNC(C(NC2C=CC(CC)=CC=2)=O)=O)CC1

Computed Properties

• Exact Mass: 394.20049070g/mol
• Monoisotopic Mass: 394.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-ethylphenyl)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}ethanediamide

Exploring the Potential of N'-(4-Ethylphenyl)-N-{1-(Pyridine-4-Carbonyl)Piperidin-4-Ylmethyl}Ethanediamide: A Comprehensive Overview

The compound with CAS No. 1396711-23-1, known as N'-(4-Ethylphenyl)-N-{1-(Pyridine-4-Carbonyl)Piperidin-4-Ylmethyl}Ethanediamide, has recently garnered significant attention in the field of organic chemistry and pharmacology. This molecule, characterized by its complex structure and unique functional groups, is a derivative of ethanediamide with substituents that include a pyridine ring and a piperidine moiety. The presence of these groups endows the compound with intriguing chemical properties and potential applications in drug design and material science.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. Researchers have highlighted its stability under various conditions, making it a promising candidate for use in high-throughput screening assays. The pyridine-4-carbonyl group, in particular, has been shown to enhance the molecule's solubility in organic solvents, a critical factor for its potential use in pharmaceutical formulations.

The piperidine ring within the structure has been identified as a key feature contributing to the compound's bioactivity. Piperidine derivatives are well-known for their ability to interact with biological targets such as enzymes and receptors, making this compound a valuable tool in drug discovery efforts. Recent findings suggest that this molecule exhibits moderate inhibitory activity against certain kinases, a property that could be exploited in the development of targeted therapies for diseases such as cancer.

In addition to its pharmacological potential, N'-(4-Ethylphenyl)-N-{1-(Pyridine-4-Carbonyl)Piperidin-4-Ylmethyl}Ethanediamide has also been investigated for its role in materials science. Its ability to form stable complexes with metal ions has led to exploratory research into its use as a ligand in coordination chemistry. This opens up possibilities for applications in catalysis and sensor technology.

Furthermore, the ethyphenyl substituent has been shown to influence the compound's electronic properties, making it an interesting candidate for studies on nonlinear optical materials. Researchers are currently exploring its potential as a component in organic semiconductors, which could revolutionize the field of optoelectronics.

In conclusion, N'-(4-Ethylphenyl)-N-{1-(Pyridine-4-Carbonyl)Piperidin-4-Ylmethyl}Ethanediamide (CAS No. 1396711-23-1) represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable subject for ongoing research efforts aimed at unlocking its full potential in medicine and materials science.